Cas no 133084-47-6 (Vladinol D)

• Product name: Vladinol D
• CAS No: 133084-47-6
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 1995936
• PubChem ID: 70698172

Vladinol D Chemical and Physical Properties

Names and Identifiers

• Vladinol D
• (4-hydroxy-3-methoxyphenyl)-[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methanone
• 133084-47-6
• (4-hydroxy-3-methoxyphenyl)-((3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl)methanone
• CHEBI:69543
• Q27137883

• Inchi： InChI=1S/C20H22O7/c1-25-17-7-11(3-5-15(17)22)19(24)14-10-27-20(13(14)9-21)12-4-6-16(23)18(8-12)26-2/h3-8,13-14,20-23H,9-10H2,1-2H3
• InChI Key： RWAKIPFJHIOZAN-UHFFFAOYSA-N
• SMILES： COc1cc(ccc1O)[C@H]1OC[C@@H]([C@@H]1CO)C(=O)c1ccc(O)c(OC)c1

Computed Properties

• Exact Mass: 374.13655304Da
• Monoisotopic Mass: 374.13655304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.046
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans